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Compound of Interest

Compound Name: LY382884

Cat. No.: B1675686 Get Quote

For researchers engaged in drug development and scientific inquiry, the responsible

management of chemical compounds is as crucial as the experiments themselves. This

document provides essential safety and logistical information for the proper disposal of

LY382884, a selective GluR5 kainate receptor antagonist. While specific disposal protocols for

LY382884 are not publicly detailed, this guide offers a procedural framework based on

established laboratory safety principles to ensure the safe handling and disposal of this

research compound.

Chemical and Physical Properties
A summary of the known properties of LY382884 is presented below. This information is critical

for assessing the appropriate handling and disposal methods.
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Property Value Source

Chemical Name

(3S,4aR,6S,8aR)-6-[(4-

carboxyphenyl)methyl]-

decahydroisoquinoline-3-

carboxylic acid

MedKoo Biosciences[1]

Molecular Formula C18H23NO4 MOLNOVA[2]

Molecular Weight 317.39 g/mol MedKoo Biosciences[1]

Appearance Solid powder MedKoo Biosciences[1]

Solubility Soluble in DMSO MedKoo Biosciences[1]

Storage

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20°C. Store in a dry,

dark place.

MedKoo Biosciences[1],

MOLNOVA[2]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

MedKoo Biosciences[1]

Procedural Guidance for Disposal
Given the absence of a specific Safety Data Sheet (SDS) in the public domain, the following

step-by-step disposal procedure is based on general best practices for laboratory chemical

waste management.[3] It is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific guidelines.

Step 1: Personal Protective Equipment (PPE)

Before handling LY382884 for disposal, ensure you are wearing appropriate PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.
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Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is fundamental to safe disposal.

Solid Waste: Collect un-used or contaminated solid LY382884 in a designated, clearly

labeled hazardous waste container. This includes any contaminated items such as weighing

paper, gloves, and pipette tips.

Liquid Waste: For solutions of LY382884 (e.g., dissolved in DMSO), collect in a designated,

labeled hazardous waste container for liquid chemical waste. Do not mix with incompatible

waste streams.

Step 3: Labeling of Waste Containers

Accurate and clear labeling is crucial for waste handlers. The label on your hazardous waste

container should include:

The words "Hazardous Waste."

The full chemical name: (3S,4aR,6S,8aR)-6-[(4-carboxyphenyl)methyl]-

decahydroisoquinoline-3-carboxylic acid (LY382884).

The solvent used (e.g., DMSO) and its concentration.

The approximate quantity of waste.

The date of accumulation.

Your name and laboratory contact information.

Step 4: Storage of Waste

Store the hazardous waste container in a designated, secure area within the laboratory. This

area should be:

Well-ventilated.

Away from general laboratory traffic.
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In a secondary containment bin to prevent spills.

Step 5: Arrange for Pickup and Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal company to

arrange for the pickup and proper disposal of the waste.[4] Provide them with a complete and

accurate description of the waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of a research

chemical like LY382884.
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Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1675686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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